Cas no 113100-63-3 (1H-Pyrazole-4-carbonylchloride, 3-methyl-1-(2-propen-1-yl)-)

• Product Name: 1H-Pyrazole-4-carbonylchloride, 3-methyl-1-(2-propen-1-yl)-
• CAS No: 113100-63-3
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• CID: 130047
• PubChem ID: 15616730
• Update Time: 2025-04-19

1H-Pyrazole-4-carbonylchloride, 3-methyl-1-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonylchloride, 3-methyl-1-(2-propen-1-yl)-
• 1H-Pyrazole-4-carbonyl chloride, 3-methyl-1-(2-propenyl)- (9CI)
• 3-methyl-1-prop-2-enylpyrazole-4-carbonyl chloride
• 113100-63-3
• DTXSID10575779
• 1-Allyl-3-methyl-1H-pyrazole-4-carbonyl chloride
• 3-Methyl-1-(prop-2-en-1-yl)-1H-pyrazole-4-carbonyl chloride
• SCHEMBL3063888

• Inchi： 1S/C8H9ClN2O/c1-3-4-11-5-7(8(9)12)6(2)10-11/h3,5H,1,4H2,2H3
• InChI Key： ZSRDIHHMXULAOH-UHFFFAOYSA-N
• SMILES： ClC(C1=CN(CC=C)N=C1C)=O

Computed Properties

• Exact Mass: 184.04047
• Monoisotopic Mass: 184.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89